Cas no 2639429-93-7 (Tert-butyl 3-amino-4-(1,1,2,2-tetrafluoroethoxy)benzoate)

• Product Name: Tert-butyl 3-amino-4-(1,1,2,2-tetrafluoroethoxy)benzoate
• CAS No: 2639429-93-7
• MF: C₁₃H₁₅F₄NO₃
• MW: 309.256717920303
• CID: 5664129
• PubChem ID: 165898351
• Update Time: 2025-06-27

Tert-butyl 3-amino-4-(1,1,2,2-tetrafluoroethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-4-(1,1,2,2-tetrafluoroethoxy)benzoate
• 2639429-93-7
• EN300-27727069
• Tert-butyl 3-amino-4-(1,1,2,2-tetrafluoroethoxy)benzoate

• Inchi： 1S/C13H15F4NO3/c1-12(2,3)21-10(19)7-4-5-9(8(18)6-7)20-13(16,17)11(14)15/h4-6,11H,18H2,1-3H3
• InChI Key： JELKHCVYKNAKOT-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(OC1C=CC(=CC=1N)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 309.09880599g/mol
• Monoisotopic Mass: 309.09880599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 61.6Ų

Additional information on Tert-butyl 3-amino-4-(1,1,2,2-tetrafluoroethoxy)benzoate

Professional Introduction to Tert-butyl 3-amino-4-(1,1,2,2-tetrafluoroethoxy)benzoate (CAS No. 2639429-93-7)

Tert-butyl 3-amino-4-(1,1,2,2-tetrafluoroethoxy)benzoate, with the chemical formula C₁₄H₁₇NO₃F₄, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound is characterized by its unique structural features, which include a tert-butyl group, an amino group, and a 1,1,2,2-tetrafluoroethoxy substituent on a benzoate backbone. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The Tert-butyl 3-amino-4-(1,1,2,2-tetrafluoroethoxy)benzoate is particularly notable for its role in the development of novel therapeutic agents. Its structural configuration allows for modifications that can enhance drug-like properties such as solubility, bioavailability, and metabolic stability. In recent years, there has been a growing interest in fluorinated compounds due to their improved pharmacokinetic profiles and increased resistance to metabolic degradation. The 1,1,2,2-tetrafluoroethoxy moiety is a key feature that contributes to these advantages by introducing fluorine atoms, which are known to modulate the electronic and steric properties of molecules.

Recent advancements in medicinal chemistry have highlighted the potential of Tert-butyl 3-amino-4-(1,1,2,2-tetrafluoroethoxy)benzoate as a versatile building block for the synthesis of small-molecule drugs. Researchers have demonstrated its utility in constructing complex scaffolds that exhibit inhibitory activity against various biological targets. For instance, derivatives of this compound have shown promise in the development of kinase inhibitors and anti-inflammatory agents. The amine group on the benzoate ring provides a handle for further functionalization through coupling reactions such as amide bond formation or urea linkage creation.

The CAS No. 2639429-93-7 associated with this compound underscores its specific identity and distinguishes it from other analogs in the chemical database. This unique identifier is crucial for ensuring accuracy in research and industrial applications where precise chemical specifications are paramount. The compound's synthesis involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired framework efficiently.

In the context of drug discovery, the Tert-butyl 3-amino-4-(1,1,2,2-tetrafluoroethoxy)benzoate has been explored for its potential applications in addressing unmet medical needs. Studies have indicated that modifications to its structure can lead to compounds with enhanced binding affinity and selectivity towards therapeutic targets. The tert-butyl group, in particular, contributes to steric hindrance around reactive sites, which can improve drug-target interactions while minimizing off-target effects. This characteristic makes it an attractive candidate for designing next-generation pharmaceuticals.

The incorporation of fluorine into pharmaceuticals has been well-documented for its ability to improve pharmacological properties. The 1,1,2,2-tetrafluoroethoxy substituent in Tert-butyl 3-amino-4-(1,1,2,2-tetrafluoroethoxy)benzoate exemplifies this trend by enhancing lipophilicity and metabolic stability. These attributes are critical for ensuring that drugs remain active in vivo and exhibit prolonged half-lives. Additionally，the presence of both an amino group and a carboxylate group provides multiple points for chemical modification，allowing researchers to fine-tune the properties of derived compounds.

Recent publications have reported on the use of Tert-butyl 3-amino-4-(1，1，2，2-tetrafluoroethoxy)benzoate in the development of novel bioactive molecules with potential therapeutic applications。For example，a study published in a leading organic chemistry journal described its role as an intermediate in synthesizing potent inhibitors of enzymes involved in cancer pathways。The researchers highlighted how structural modifications derived from this compound led to improved efficacy and reduced toxicity compared to existing treatments。These findings underscore the importance of fluorinated benzoates as key components in drug design。

The synthetic pathways for Tert-butyl 3-amino-4-(1，1，2，2-tetrafluoroethoxy)benzoate have been refined through continuous optimization efforts。Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled faster reaction times and higher yields。These advancements not only streamline the production process but also reduce costs associated with large-scale manufacturing。The ability to produce this compound efficiently is essential for its widespread adoption in pharmaceutical research and industrial applications。

The future prospects of Tert-butyl 3-amino-4-(1，1，2，2-tetrafluoroethoxy)benzoate are promising，with ongoing research exploring new derivatives and applications。The combination of its structural versatility and favorable physicochemical properties makes it a valuable asset in medicinal chemistry。As computational methods improve，virtual screening approaches will likely be employed to identify novel drug candidates based on this scaffold。This interdisciplinary approach will accelerate the discovery process and lead to more effective therapeutic interventions。

In conclusion,Tert-butyl 3-amino-4-(1，1，2，2-tetrafluoroethoxy)benzoate (CAS No.2639429-93-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability。The presence of functional groups such as the tert-butyl、amine、and tetrafluoroethoxy moieties endows it with exceptional chemical properties that make it indispensable for drug development。With continued research and innovation,this compound is poised to play a pivotal role in addressing some of today's most pressing medical challenges。